Cas no 72251-68-4 (4-tert-butyldihomooxacalix[4]arene)

• Product Name: 4-tert-butyldihomooxacalix[4]arene
• CAS No: 72251-68-4
• MF: C₄₅H₅₈O₅
• MW: 678.939033985138
• CID: 977020
• PubChem ID: 2725118
• Update Time: 2025-04-19

4-tert-butyldihomooxacalix[4]arene Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyldihomooxacalix[4]arene
• 5,11,17,25-Tetrakis(2-methyl-2-propanyl)-21-oxapentacyclo[21.3.1.1^3,7.1^9,13.1^15,19]triaconta-1(27),3(30),4,6,9(29),10,12,15(28),16,18,23,25-dodecaene-27,28,29,30-tetro
• NULL
• 2,23,28,38-tetrakis(1,1-dimethylethyl)-6,7,9,10,12,13,15,16,18,19-decahydro-31H-4,21-(methano[1,3]benzenomethano)-26,30-metheno-25H-dibenzo[q,z][1,4,7,10,13,16]hexaoxacycloheptacosin-32,35-diol
• 4-TERT-BUTYLCALIX(4)-CROWN-6
• 5,11,17,23-tetrakis(1,1-dimethylethyl)-25,27-dihydroxycalix[4]arene-crown-6
• 7,13,19,25-tetra-tert-butyl-2,3-dihomo-3-oxa
• p-tert-butylcalix[4]crown-6
• p-tertbutyldihomooxacalix[4]arene
• p-tert-butyldihomooxocalix[4]arene
• SCHEMBL22911514
• 5,11,17,25-Tetratert-butyl-21-oxapentacyclo[21.3.1.13,7.19,13.115,19]triaconta-1(27),3,5,7(30),9(29),10,12,15(28),16,18,23,25-dodecaene-27,28,29,30-tetrol
• 72251-68-4
• 4-TERT-BUTYLDIHOMOOXACALIX[4!ARENE
• 4-tert-Butyldihomooxacalix[4]arene,99%
• 21-Oxapentacyclo[21.3.1.13,7.19,13.115,19]triaconta-1(27),3,5,7(30),9,11,13(29),15,17,19(28),23,25-dodecaene-27,28,29,30-tetrol, 5,11,17,25-tetrakis(1,1-dimethylethyl)-

• Inchi： 1S/C45H58O5/c1-42(2,3)34-16-26-13-27-17-35(43(4,5)6)19-29(39(27)47)15-31-21-37(45(10,11)12)23-33(41(31)49)25-50-24-32-22-36(44(7,8)9)20-30(40(32)48)14-28(18-34)38(26)46/h16-23,46-49H,13-15,24-25H2,1-12H3
• InChI Key： PVAYPHWSUUANLG-UHFFFAOYSA-N
• SMILES： O1CC2C=C(C=C(C=2O)CC2C(=C(C=C(C=2)C(C)(C)C)CC2C(=C(C=C(C=2)C(C)(C)C)CC2C(=C(C1)C=C(C=2)C(C)(C)C)O)O)O)C(C)(C)C

Computed Properties

• Exact Mass: 678.42800
• Monoisotopic Mass: 678.42842495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 50
• Rotatable Bond Count: 4
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.2
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Density: 0.9623 (rough estimate)
• Melting Point: 350 °C
• Boiling Point: 652.38°C (rough estimate)
• Refractive Index: 1.5730 (estimate)
• PSA: 90.15000
• LogP: 10.50160
• pka: 9.45±0.20(Predicted)